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Introduction
Pelagiomicins are a class of phenazine antibiotics produced by the marine bacterium

Pelagiobacter variabilis.[1][2] These compounds have demonstrated activity against both

Gram-positive and Gram-negative bacteria.[1][2][3] This application note provides a detailed

protocol for determining the in vitro antibacterial spectrum of Pelagiomicin B, a member of this

antibiotic family. The primary method described is the broth microdilution assay to determine

the Minimum Inhibitory Concentration (MIC), a key quantitative measure of antibacterial

efficacy.

Principle
The antibacterial spectrum of a compound is determined by assessing its ability to inhibit the

growth of a wide range of bacteria.[3] The Minimum Inhibitory Concentration (MIC) is the lowest

concentration of an antimicrobial agent that prevents the visible growth of a microorganism in

vitro.[2] This is a fundamental measurement in the evaluation of new antimicrobial agents. The

broth microdilution method is a standard and widely used technique for determining the MIC of

an antimicrobial agent against various bacterial strains.[4]
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The following table is a template for presenting the Minimum Inhibitory Concentration (MIC)

data for Pelagiomicin B against a panel of representative bacterial strains. Researchers

should populate this table with their experimentally determined values.

Bacterial Strain Gram Stain ATCC Number
Pelagiomicin B MIC
(µg/mL)

Staphylococcus

aureus
Gram-positive 29213

Enterococcus faecalis Gram-positive 29212

Streptococcus

pneumoniae
Gram-positive 49619

Bacillus subtilis Gram-positive 6633

Escherichia coli Gram-negative 25922

Pseudomonas

aeruginosa
Gram-negative 27853

Klebsiella

pneumoniae
Gram-negative 13883

Salmonella enterica Gram-negative 14028

Experimental Protocols
Broth Microdilution Assay for Minimum Inhibitory
Concentration (MIC) Determination
This protocol outlines the steps for determining the MIC of Pelagiomicin B using the broth

microdilution method in 96-well microtiter plates.

Materials:

Pelagiomicin B

Sterile 96-well microtiter plates
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Cation-adjusted Mueller-Hinton Broth (CAMHB)

Bacterial strains (e.g., from ATCC)

Sterile saline (0.85% NaCl)

Spectrophotometer

Pipettes and sterile tips

Incubator (35°C ± 2°C)

Procedure:

Preparation of Pelagiomicin B Stock Solution:

Dissolve Pelagiomicin B in a suitable solvent (e.g., DMSO) to create a high-concentration

stock solution (e.g., 1280 µg/mL).

Further dilute the stock solution in CAMHB to create a starting concentration for the serial

dilutions.

Preparation of Bacterial Inoculum:

From a fresh agar plate (18-24 hours growth), select 3-5 isolated colonies of the test

bacterium.

Suspend the colonies in sterile saline.

Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard

(approximately 1-2 x 10⁸ CFU/mL).

Dilute the adjusted bacterial suspension in CAMHB to achieve a final concentration of

approximately 5 x 10⁵ CFU/mL in the test wells.

Serial Dilution in Microtiter Plate:

Add 100 µL of sterile CAMHB to wells 2 through 12 of a 96-well plate.
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Add 200 µL of the starting concentration of Pelagiomicin B (e.g., 128 µg/mL in CAMHB)

to well 1.

Perform a 2-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing, and

then transferring 100 µL from well 2 to well 3, and so on, down to well 10. Discard 100 µL

from well 10.

Well 11 will serve as the growth control (no antibiotic).

Well 12 will serve as the sterility control (no bacteria).

Inoculation:

Add 10 µL of the prepared bacterial inoculum to wells 1 through 11. Do not inoculate well

12.

Incubation:

Cover the plate and incubate at 35°C ± 2°C for 16-20 hours in ambient air.

Reading the Results:

After incubation, visually inspect the wells for turbidity.

The MIC is the lowest concentration of Pelagiomicin B at which there is no visible growth

(i.e., the first clear well).

The growth control (well 11) should show turbidity, and the sterility control (well 12) should

remain clear.
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Experimental Workflow for MIC Determination
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Caption: Workflow for MIC determination.
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Generalized Mechanism of Action of Phenazine Antibiotics
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Caption: Mechanism of phenazine antibiotics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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